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Compound of Interest

Compound Name: Fmoc-thr(bzl)-cl
Cat. No.: B13043721
Get Quote

Executive Summary

Fmoc-Thr(Bzl)-Cl is the acid chloride derivative of Fmoc-protected O-benzyl-L-threonine.
Unlike the standard Fmoc-Thr(tBu)-OH used in routine Solid Phase Peptide Synthesis (SPPS),
this specific derivative serves two specialized functions:

o Hyper-Reactivity: The acid chloride functionality (-COCI) activates the carboxy terminus far
more aggressively than standard esters (OBt/OAt), enabling coupling to sterically hindered
amines (e.g., N-methylated amino acids or Aib residues).

+ Orthogonal Stability: The Benzyl (Bzl) ether protection on the threonine side chain is stable
to Trifluoroacetic Acid (TFA). This allows for "semi-orthogonal” strategies where acid-labile
groups (like Trt or Mmt) can be removed with dilute TFA without affecting the threonine
protection, which is later removed by strong acid (HF/TFMSA) or hydrogenolysis.

Chemical Identity & Structure
Core Specifications
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Property Data

) 9-Fluorenylmethoxycarbonyl-O-benzyl-L-
Chemical Name
threonine chloride

9H-fluoren-9-ylmethyl ((2S,3R)-3-(benzyloxy)-1-

IUPAC Name
chloro-1-oxobutan-2-yl)carbamate
1423018-08-9 (Acid Chloride); 117872-75-0
CAS Number )
(Parent Acid)
Chemical Formula C26H24CINO4
Molecular Weight 449.93 g/mol

White to off-white crystalline solid (if isolated);

Physical State L
often generated in situ.[1][2][3][4][5]

Solubilit Soluble in DCM, THF, Dioxane. Reacts violently
olubili
Y with water/alcohols.

Structural Components

The molecule consists of four distinct domains:

e N-Terminus Protection:Fmoc (Fluorenylmethyloxycarbonyl).[6][7] Base-labile (removable with
piperidine).

o Chiral Backbone:L-Threonine ((2S, 3R) configuration).[5]

» Side Chain Protection:Benzyl Ether (Bzl). Acid-stable (TFA resistant), removed by HF, HBr,
or Hz/Pd.

e C-Terminus Activation:Acid Chloride (-COCI). Highly electrophilic, prone to hydrolysis.

Synthesis Protocol: In Situ Generation

Due to the hydrolytic instability of Fmoc-amino acid chlorides, commercial sourcing is rare. The
standard research protocol involves synthesizing the chloride from the parent acid, Fmoc-
Thr(Bzl)-OH, immediately prior to use.
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Reagents Required[9][10][11][12]

e Precursor: Fmoc-Thr(Bzl)-OH (CAS: 117872-75-0).[3][6][8][9][10]
e Chlorinating Agent: Thionyl Chloride (SOCI2) or Triphosgene (Bis(trichloromethyl) carbonate).
e Solvent: Anhydrous Dichloromethane (DCM).

e Scavenger: Dimethylformamide (DMF) - catalytic amount (Vilsmeier-Haack intermediate
formation).

Step-by-Step Methodology

Caution: Perform all steps in a fume hood under inert atmosphere (N2 or Ar).

Dissolution: Suspend 1.0 mmol of Fmoc-Thr(Bzl)-OH in 5 mL of anhydrous DCM.
 Activation:

o Method A (SOCI2): Add 5.0 mmol (excess) of Thionyl Chloride.

o Method B (Triphosgene): Add 0.34 mmol Triphosgene and 1 drop of dry DMF.
o Reflux: Heat the mixture gently to reflux (approx. 40°C) for 30—60 minutes.

o Observation: The solution should become clear as the acid converts to the chloride.
o Evaporation: Remove solvent and excess chlorinating agent under high vacuum.

o Critical Step: Repeat co-evaporation with fresh DCM (2x) to ensure complete removal of
HCI/SO2, which can degrade the Fmoc group or resin linkers.

¢ Re-constitution: Dissolve the resulting residue (Fmoc-Thr(Bzl)-Cl) in dry DCM or THF for
immediate coupling.

Self-Validating Quality Control

e TLC Monitoring: Convert a small aliquot to the methyl ester by reacting with MeOH. Run TLC
(Hexane/EtOAc). The ester (Rf ~0.6) should be distinct from the free acid (Rf ~0.1).
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¢ IR Spectroscopy: Look for the shift from the broad carboxylic acid peak (1710 cm™?) to the
sharp acid chloride carbonyl stretch (~1800 cm~1).

Application Logic & Signaling Pathway

The following diagram illustrates the decision logic for choosing Fmoc-Thr(Bzl)-Cl over
standard active esters, and the chemical pathway for its synthesis and coupling.

Decision Matrix: Why use Fmoc-Thr(Bzl)-CI?

Synthesis & Coupling Workflow
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Caption: Decision logic for selecting acid chloride activation and the subsequent chemical
workflow, highlighting the critical racemization risk pathway.

Handling, Stability, and Troubleshooting
Moisture Sensitivity

Acid chlorides are extremely hygroscopic. Exposure to atmospheric moisture hydrolyzes the
chloride back to the carboxylic acid (Fmoc-Thr(Bzl)-OH) and generates HCI.

o Storage: If isolation is necessary, store under Argon at -20°C.

e Handling: Use Schlenk lines or sealed vials.

Racemization (The Oxazolone Risk)

Fmoc-amino acid chlorides are prone to racemization via oxazolone formation, particularly in
the presence of tertiary amines (DIEA, TEA).

e Mechanism: The base abstracts the alpha-proton, leading to ring closure (oxazolone) which
enolizes and racemizes.

» Mitigation Strategy:
o Weak Bases: Use Collidine (TMP) or N-methylmorpholine (NMM) instead of DIEA.

o "Base-Free" Coupling: For very reactive amines, coupling can sometimes proceed in DCM
without exogenous base, utilizing the HCI generated to form the amine salt (though this
slows kinetics).

o Capture: Use KOBt (Potassium salt of HOBt) to convert the chloride in situ to an OBt ester
if the chloride proves too unstable, though this negates the reactivity advantage.

Comparison of Threonine Protection
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Feature Fmoc-Thr(tBu)-OH Fmoc-Thr(Bzl)-OH

Standard Usage 95% of Fmoc SPPS Specialized / Hybrid Synthesis

TFA Stability Labile (Removed in cleavage) Stable (Survives cleavage)

Removal Condition 95% TFA HF, TEMSA, or Hz/Pd
Phosphopeptides,

Primary Utility Standard Peptides Glycopeptides, or Side-chain

modification strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. CAS 175291-56-2: Fmoc-O-(Benzylphospho)-L-Threonine [cymitquimica.com]

3.117872-75-0 CAS Manufactory [m.chemicalbook.com]

4. Fmoc-Thr(Bzl)-OH = 98.0 TLC 117872-75-0 [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo00293a003
https://www.benchchem.com/product/b13043721/docs?utm_src=pdf-body#fmoc-thr-bzl-cl-structure-synthesis-and-application-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://pdf.benchchem.com/153/Application_Notes_and_Protocols_Incorporation_of_Threonine_with_Benzyl_Side_Chain_Protection_in_Solid_Phase_Peptide_Synthesis.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr800323s
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemimpex.com
https://www.benchchem.com/product/b13043721?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmaffiliates.com/en/117872-75-0-fmoc-thr-bzl-oh-pa270019624.html
https://cymitquimica.com/cas/175291-56-2/
https://m.chemicalbook.com/ProdSupplierGWCB0156031_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/47513
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13043721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Scientific Chemicals [thermofisher.com]
e 6. chemimpex.com [chemimpex.com]
e 7. chemimpex.com [chemimpex.com]
e 8. pdf.benchchem.com [pdf.benchchem.com]
e 9. chempep.com [chempep.com]

e 10. peptide.com [peptide.com]

5. N-Fmoc-O-benzylphospho-L-threonine, 97% 250 mg | Request for Quote | Thermo

o To cite this document: BenchChem. [Fmoc-Thr(Bzl)-Cl: Structure, Synthesis, and Application
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13043721/docs#fmoc-thr-bzl-cl-structure-synthesis-

and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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